Cas no 119302-91-9 (Rocuronium bromide)

• Product Name: Rocuronium bromide
• CAS No: 119302-91-9
• MF: C₃₂H₅₃BrN₂O₄
• MW: 609.678229093552
• MDL: MFCD00867768
• CID: 63417
• PubChem ID: 253659588
• Update Time: 2026-01-04

Rocuronium bromide Chemical and Physical Properties

Names and Identifiers

• Rocuronium bromide
• [3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enyl-2,3,4,5-tetrahydropyrrol-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl] acetate bromide
• ROCURONIUN BROMIDE
• 1-[(2b,3a,5a,16b,17b)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium Bromide
• Esmeron
• Org-9426
• Zemuron
• Rocuronium Bromide／1-[17B-(acetyloxy)-3a-hydroxy2B-(4-morpholinyl)-5a-androstan-16B-yl]-1-(2-propenyl)pyrrolidinium bromide
• 1-[17B-(acetyloxy)-3a-hydroxy2B-(4-morpholinyl)-5a -androstan-16B-yl]-1-(2-propenyl)pyrrolidinium bromide
• 1-[(2,3a,5a,16,17)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium Bromide
• Esmeron：Zemuron
• Eslax
• Rocuronium (Bromide)
• Rocuronium Bromide Isomers
• Rocuronium hydrobromide
• 1-[(2β,3α,5α,16β,17β)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)andrcstan-16-y1]-1-propenylpyrrolidinium bromide
• 1-[17B-(Acetyloxy)-3a-hydroxy-2B-(4-morpholinyl)-5a-androstan-16B-yl]-1-(2-propenyl)pyrrolidiniumbromide
• Pyrrolidinium
• ROCURONIUM BROMIDE, EP5.4
• Zemuron,Esmeron
• RocuroniuM BroMideAPI
• I65MW4OFHZ
• ORG 9426
• ORG 9426 Bromide
• ROCURONIUM BROMIDE [INN]
• 1-[(2beta,3alpha,5alpha,16beta,17beta)-17-acetyloxy-3-hydroxy-2-(4-morpholinyl)-androstan-16-yl]-1(2-propenyl)pyrrolidinium bromide
• Rocuronium bromide [USAN:USP:INN:BAN]
• org9426
• AKOS025149635
• CAS-119302-91-9
• 17beta-acetoxy-16beta-(1-allylpyrrolidinium-1-yl)-3alpha-hydroxy-2beta-(morpholin-4-yl)-5alphaandrostane
• UNII-I65MW4OFHZ
• Pyrrolidinium, 1-[(2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-, bromide
• ROCURONIUM BROMIDE [USAN]
• (2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-morpholin-4-yl-16-(1-prop-2-en-1-ylpyrrolidinium-1-yl)androstane bromide
• ORG 9426 (Bromide)
• Rocuronium bromide - EP
• 17beta-(acetyloxy)-3alpha-hydroxy-2beta-(morpholin-4-yl)-16beta-[1-(prop-2-en-1-yl)pyrrolidinium-1-yl]-5alpha-androstane
• BCP0726000028
• CHEBI:8885
• DTXSID7023566
• ROCURONIUM BROMIDE [USP-RS]
• rocuronii bromidum
• ROCURONIUM BROMIDE (EP MONOGRAPH)
• bromuro de rocuronio
• Tox21_112437
• ROCURONIUM BROMIDE [VANDF]
• BDBM50248153
• NCGC00167433-01
• (17beta-Acetoxy-3alpha-hydroxy-2beta-morpholino-5alpha-androstan-16beta-yl)-1-allyl-1-pyrrolidinium bromide
• 1-Allyl-1-(3alpha,17beta-dihydroxy-2beta-morpholino-5alpha-androstan-16beta-yl)pyrrolidinium bromide, 17-acetate
• Q27108171
• DTXCID503566
• ROCURONIUM BROMIDE (USP MONOGRAPH)
• 17beta-(acetyloxy)-3alpha-hydroxy-2beta-(morpholin-4-yl)-16beta-(1-(prop-2-en-1-yl)pyrrolidinium-1-yl)-5alpha-androstane
• Zemuron (TN)
• CHEMBL1200648
• PYRROLIDINIUM, 1-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-17-(ACETYLOXY)-3-HYDROXY-2-(4-MORPHOLINYL)ANDROSTAN-16-YL)-1-(2-PROPENYL)-, BROMIDE
• 1-((2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetoxy-3-hydroxy-10,13-dimethyl-2-morpholinohexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1-allylpyrrolidin-1-ium bromide
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate;bromide
• 1-[17beta-acetyloxy-3alpha-hydroxy-2beta-(4-morpholinyl)-5alpha-androstan-16beta-yl]-1-(2-propenyl)pyrrolidinium bromide
• SCHEMBL41320
• BR177300
• Rocuronium for peak identification, European Pharmacopoeia (EP) Reference Standard
• ROCURONIUM BROMIDE [ORANGE BOOK]
• Rocuronium bromide, European Pharmacopoeia (EP) Reference Standard
• ROCURONIUM BROMIDE [JAN]
• 119302-91-9
• Rocuronium bromide, >=98% (perchloric acid titration)
• Rocuronium bromide, United States Pharmacopeia (USP) Reference Standard
• HY-17440
• ROCURONIUM BROMIDE [MART.]
• bromure de rocuronium
• AC-2004
• Rocuronium bromide (JAN/USP/INN)
• AS-13323
• s1397
• ROCURONIUM BROMIDE [EP MONOGRAPH]
• ROCURONIUM BROMIDE [MI]
• OYTJKRAYGYRUJK-FMCCZJBLSA-M
• M03AC09
• CCG-270222
• CS-1467
• Q-101010
• R0099
• (+)-ROCURONIUM BROMIDE
• ROCURONIUM BROMIDE (MART.)
• Pyrrolidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl)-1-(2-propenyl)-, bromide
• 111GE014
• RocuroniumBromide
• ROCURONIUM BROMIDE (USP-RS)
• ROCURONIUM BROMIDE [WHO-DD]
• Rocuronium bromide (USAN:USP:INN:BAN)
• HMS3884O13
• 1-((2S,3S,8R,9S,10S,13S,14S,16S,17R)-17-acetoxy-3-hydroxy-10,13-dimethyl-2-morpholinohexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1-allylpyrrolidinium bromide
• ROCURONIUM BROMIDE [USP MONOGRAPH]
• D00765
• Rocuronium bromide; 1-[17ss-(Acetyloxy)-3a-hydroxy-2ss-(morpholin-4-yl)-5a-androstan-16ss-yl]-1-(prop-2-enyl)pyrrolidinium bromide
• GLXC-03035

• MDL： MFCD00867768
• Inchi： 1S/C32H53N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,23-30,36H,1,6-21H2,2-4H3;1H/q+1;/p-1/t23-,24+,25-,26-,27-,28-,29-,30-,31-,32-;/m0./s1
• InChI Key： OYTJKRAYGYRUJK-FMCCZJBLSA-M
• SMILES： [Br-].O(C(C)=O)[C@H]1[C@H](C[C@H]2[C@@H]3CC[C@H]4C[C@@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]21C)N1CCOCC1)O)[N+]1(CC=C)CCCC1

Computed Properties

• Exact Mass: 608.31900
• Monoisotopic Mass: 608.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 898
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59

Experimental Properties

• Color/Form: crystallization
• Density: ==
• Melting Point: 169°C(lit.)
• Flash Point: No data available
• Solubility: H2O: soluble100mg/mL, clear, light yellow
• PSA: 59.00000
• LogP: 1.30820
• Merck: 8246
• Specific Rotation: +26 ~ +30° (c=1, 0.05N HCl)

Rocuronium bromide Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on Rocuronium bromide

Rocuronium bromide (CAS No. 119302-91-9): A Comprehensive Overview in Modern Anesthesiology and Pharmacology

Rocuronium bromide, with the chemical identifier CAS No. 119302-91-9, is a widely recognized neuromuscular blocking agent that has garnered significant attention in the field of anesthesiology and pharmacology. This compound, a steroidal non-depolarizing muscle relaxant, is primarily utilized for its rapid onset of action, making it an invaluable tool in clinical settings where timely muscle relaxation is essential. The pharmacological properties of Rocuronium bromide have been extensively studied, leading to a deeper understanding of its mechanisms of action and therapeutic applications.

The mechanism of action of Rocuronium bromide involves the competitive inhibition of acetylcholine at the neuromuscular junction. Unlike traditional non-depolarizing agents such as pancuronium or vecuronium, Rocuronium bromide exhibits a more rapid onset time, typically within one to two minutes, which is attributed to its high solubility in blood. This characteristic makes it particularly suitable for procedures requiring quick induction of muscle relaxation, such as intubation and surgical interventions.

Recent advancements in the field have highlighted the versatility of Rocuronium bromide in various clinical scenarios. For instance, studies have demonstrated its efficacy in patients undergoing emergency surgeries, where rapid muscle relaxation can significantly reduce the risk of hypoxia and other complications associated with prolonged anesthesia induction. Additionally, the compound's predictable pharmacokinetic profile has made it a preferred choice for anesthesiologists managing patients with varying physiological conditions.

The use of Rocuronium bromide has also been explored in pediatric anesthesia. Research indicates that the compound's rapid onset and short duration of action make it an ideal candidate for pediatric patients undergoing surgery. Furthermore, its minimal impact on hemodynamic parameters has been noted, contributing to safer anesthesia management in this vulnerable population.

In terms of clinical administration, Rocuronium bromide is typically administered intravenously, and its dosage is often adjusted based on patient-specific factors such as body weight and muscle mass. The availability of intravenous formulations allows for precise control over the timing and intensity of muscle relaxation, ensuring optimal surgical conditions while minimizing patient discomfort.

The safety profile of Rocuronium bromide has been thoroughly evaluated through numerous clinical trials and post-marketing surveillance studies. These investigations have consistently shown that the compound is well-tolerated when used as directed. Common side effects include transient bradycardia and mild hypotension, which are generally manageable with standard anesthetic interventions.

One of the notable advantages of Rocuronium bromide is its relatively short duration of action compared to other non-depolarizing agents. This feature allows for quicker recovery periods post-surgery, reducing the overall length of hospital stay and improving patient outcomes. Additionally, its lack of significant histamine release makes it a suitable option for patients with a history of allergic reactions to other muscle relaxants.

The pharmacological properties of Rocuronium bromide have also been subjects of interest in research aimed at developing novel anesthetic protocols. Studies have investigated its potential role in combination therapies, where it may be used alongside other agents to achieve synergistic effects or to mitigate side effects associated with individual medications.

The regulatory landscape surrounding the use of Rocuronium bromide has evolved in response to emerging evidence regarding its efficacy and safety. Regulatory bodies such as the FDA and EMA have issued guidelines based on comprehensive reviews of available data, ensuring that healthcare professionals have access to reliable information when prescribing this compound.

In conclusion, Rocuronium bromide (CAS No. 119302-91-9) represents a significant advancement in neuromuscular blocking agents due to its rapid onset, predictable pharmacokinetics, and favorable safety profile. Its applications span across various clinical settings, from emergency surgeries to pediatric anesthesia, underscoring its importance in modern anesthesiology and pharmacology. As research continues to uncover new insights into its mechanisms and therapeutic potential, it is likely that the role of Rocuronium bromide will continue to expand, further enhancing patient care worldwide.